Phe-Gly hydrate
Overview
Description
Phe-Gly hydrate is a derivative of the amino acid Glycine . It is a white powder with a molecular weight of 222.24 (anhydrous basis) and a molecular formula of C6H5CH2CH(NH2)CONHCH2COOH · aq . It is used for research purposes .
Synthesis Analysis
Phe-Gly hydrate is used in peptide synthesis . It has been used in the synthesis of novel peptides containing a modified pyrazolopyrimidine moiety . The pseudopeptide synthesis was performed using solid-phase methodology on a MBHA-resin using Boc-chemistry .
Molecular Structure Analysis
The molecular structure of Phe-Gly hydrate has been studied using X-ray diffraction data . It has been found that the structure of Phe-Gly hydrate is closely related to that of natural peptides and is presumed to interact with μ-opioid receptors and undergo subsequent desensitization analogous to those of endogenous peptides .
Physical And Chemical Properties Analysis
Phe-Gly hydrate is a white powder with a molecular weight of 222.24 (anhydrous basis) and a molecular formula of C6H5CH2CH(NH2)CONHCH2COOH · aq . It is soluble in water and has a melting point of approximately 260°C .
Scientific Research Applications
Interaction with Calcium Ions
Phe-Gly hydrate, as part of phenylalanine, has been studied in its interaction with calcium ions. A theoretical study on hydrated clusters formed by calcium ion and zwitterionic amino acids, including phenylalanine, highlighted the influence of the side chain on the stability of these calcium-amino acid clusters. This research suggests the potential of Phe-Gly hydrate in understanding calcium binding and its implications in biological systems (Qin, Zhang, & Lu, 2013).
Phenyl Ring Dynamics in Insulin Fragments
The phenyl ring dynamics of insulin fragments, which include Gly-Phe-Phe sequences, have been studied using solid-state deuterium NMR spectroscopy. This research is significant in understanding the molecular behavior of insulin-related peptides and how the phenylalanine components, such as Phe-Gly, contribute to the overall stability and function of these peptides (Naito et al., 1995).
Amino Acid Applications in Agriculture
Studies have explored the application of amino acids, including phenylalanine, in agriculture. For instance, the effect of amino acids on nitrogen metabolism and productivity in soybean crops has been investigated. This research provides insights into the potential of using Phe-Gly hydrate and related amino acids in enhancing crop growth and productivity (Teixeira et al., 2018).
Future Directions
Phe-Gly hydrate and other peptides are currently undergoing advanced phases of clinical testing to determine their efficacy in combating antibiotic-resistant bacterial pathogens . The results are encouraging and urge additional biological and pharmacological screening of the most active compounds against drug-resistant microbial strains .
properties
IUPAC Name |
2-[[(2S)-2-amino-3-phenylpropanoyl]amino]acetic acid;hydrate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O3.H2O/c12-9(11(16)13-7-10(14)15)6-8-4-2-1-3-5-8;/h1-5,9H,6-7,12H2,(H,13,16)(H,14,15);1H2/t9-;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QNLAQUFDXQTNOW-FVGYRXGTSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(C(=O)NCC(=O)O)N.O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C[C@@H](C(=O)NCC(=O)O)N.O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
H-Phe-gly-OH H2O | |
CAS RN |
60662-61-5 |
Source
|
| Record name | Glycine, N-L-phenylalanyl-, monohydrate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=60662-61-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | L-PHENYLALANYLGLYCINE MONOHYDRATE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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